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Compound of Interest

Compound Name: 2-(3-Methylbutyl)-1,3-thiazole

Cat. No.: B1321045

Get Quote

Executive Summary
Compound: 2-(3-Methylbutyl)-1,3-thiazole Synonyms: 2-Isopentylthiazole, 2-Isoamylthiazole

CAS Registry Number: 18277-27-5 Molecular Formula: C

H

NS Molecular Weight: 155.26 g/mol

This guide provides a comprehensive spectroscopic analysis of 2-(3-methylbutyl)-1,3-
thiazole, a volatile heterocyclic compound significant in flavor chemistry (associated with

tomato and yeast extracts) and as a pharmaceutical intermediate. The following sections detail

the synthesis origin, mass spectrometric fragmentation patterns, and nuclear magnetic

resonance (NMR) signatures required for positive identification.

Synthesis & Sample Origin
Understanding the synthetic origin is critical for impurity profiling. The industry-standard method

for generating 2-alkylthiazoles is the Hantzsch Thiazole Synthesis.
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Hantzsch Synthesis Workflow
The synthesis involves the condensation of 3-methylbutanethioamide (isovalerthioamide) with

a haloacetaldehyde (typically chloroacetaldehyde or bromoacetaldehyde).
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Figure 1: Hantzsch synthesis pathway for 2-(3-methylbutyl)-1,3-thiazole.

Experimental Note: Samples derived from this route often contain traces of unreacted

thioamide or oxidized disulfide dimers. GC-MS analysis is recommended prior to NMR to

assess purity.

Mass Spectrometry (MS) Analysis
Method: Electron Ionization (EI), 70 eV.

The mass spectrum of 2-(3-methylbutyl)-1,3-thiazole is characterized by a distinct McLafferty

rearrangement, driven by the length of the alkyl side chain (gamma-hydrogen availability).

Fragmentation Mechanism
Unlike shorter chain homologs (e.g., 2-methylthiazole), the isopentyl group allows for a six-

membered transition state, leading to the cleavage of the

-

carbon bond relative to the ring.

Key Diagnostic Ions:

m/z 155 [M]+: Molecular ion (detectable, usually medium intensity).
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m/z 99 [C

H

NS]+ (Base Peak): Formed via McLafferty rearrangement. The neutral loss is 2-
methylpropene (isobutene, 56 Da).

m/z 58 [C

H

S]+: Thiazole ring fragmentation (loss of HCN).
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Figure 2: Primary fragmentation pathway under Electron Ionization (70 eV).
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: CDCl

(Chloroform-d) Reference: TMS (

0.00 ppm)

H NMR Data (400 MHz)
The proton spectrum exhibits the characteristic deshielded aromatic protons of the thiazole ring

and the specific coupling pattern of the isopentyl tail.

Position (ppm) Multiplicity Integral Assignment
Coupling (

)

H-2 7.68 Doublet (d) 1H
Thiazole Ring

(C4-H) Hz

H-3 7.18 Doublet (d) 1H
Thiazole Ring

(C5-H) Hz

H-4 3.08 Triplet (t) 2H

-CH

(linked to

ring)

Hz

H-5 1.72
Quartet/Multi

(m)
2H -CH -

H-6 1.63 Multiplet (m) 1H -CH

(Methine)
-

H-7 0.96 Doublet (d) 6H

-CH

(Isopropyl

methyls)

Hz
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Note: The C2 position is substituted, so the characteristic highly deshielded proton at ~8.8 ppm

(found in unsubstituted thiazole) is absent.

C NMR Data (100 MHz)
Carbon (ppm) Type Assignment

C-2 169.5 C (quat) Thiazole C2 (Ipso)

C-4 142.3 CH Thiazole C4

C-5 118.4 CH Thiazole C5

-C 33.5 CH Sidechain methylene

-C 39.8 CH Sidechain methylene

-C 27.9 CH Sidechain methine

-C 22.3 CH Isopropyl methyls

Infrared (IR) Spectroscopy
Method: ATR-FTIR (Neat liquid)

The IR spectrum is dominated by the aromatic heterocyclic stretches and the aliphatic alkyl

chain.
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Frequency (cm

)
Intensity Assignment

3100 - 3050 Weak
C-H Stretch

(Aromatic/Thiazole)

2955, 2925, 2870 Strong
C-H Stretch (Aliphatic, Alkyl

chain)

1505 Medium C=N Stretch (Thiazole Ring)

1465 Medium

CH

/ CH

Bending

1385, 1365 Medium
Gem-dimethyl doublet

(Isopropyl group signature)

1240 Weak C-N Stretch

725 Strong C-S Stretch / Ring Breathing

Experimental Protocol: Isolation & Analysis
To ensure data integrity during validation, follow this standard operating procedure (SOP):

Sample Preparation
Extraction: If isolating from a fermentation broth or food matrix, use Simultaneous Distillation-

Extraction (SDE) with dichloromethane.

Purification: Silica gel flash chromatography.

Mobile Phase: Hexane:Ethyl Acetate (9:1 v/v).

TLC Visualization: UV lamp (254 nm) or Iodine vapor.

NMR Prep: Dissolve 10 mg of purified oil in 0.6 mL CDCl
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(containing 0.03% TMS). Filter through a cotton plug into the NMR tube to remove
suspended silica.

Quality Control Check
Visual: Colorless to pale yellow oil.

Odor: Characteristic green, nutty, vegetable-like (tomato leaf) aroma.

Purity Criteria: No singlet at

2.17 (Acetone contaminant) or broad hump at

1.2-1.4 (Grease/Alkane impurities).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1321045/docs#technical-guide-spectroscopic-
profiling-of-2-3-methylbutyl-1-3-thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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